Cas no 1804418-61-8 (3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804418-61-8
• MF: C₉H₇F₂N₃O
• MW: 211.168188333511
• CID: 4877447
• Update Time: 2025-07-22

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H7F2N3O/c10-9(11)8-5(4-15)3-14-7(2-13)6(8)1-12/h3-4,9H,1,12H2
• InChI Key： GRMOVGXFMXBTKJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(C#N)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: -0.2
• Topological Polar Surface Area: 79.8

Additional information on 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804418-61-8)

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1804418-61-8, is a pyridine derivative featuring a carboxaldehyde functional group, an amine side chain, and distinct substituents that contribute to its unique chemical properties. The presence of a cyano group at the 2-position and a difluoromethyl group at the 4-position introduces additional reactivity and electronic characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde make it particularly interesting for drug discovery efforts. The carboxaldehyde moiety serves as a versatile handle for further functionalization, enabling the synthesis of various derivatives through condensation reactions, alkylation, or oxidation processes. The amine group at the 3-position can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the electron-withdrawing effects of the cyano and difluoromethyl groups can modulate the electronic properties of the pyridine ring, influencing its interactions with enzymes and receptors.

In recent years, there has been growing interest in pyridine-based compounds due to their prevalence in biologically active molecules. Pyridines are integral components of many drugs used to treat a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The compound 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde represents a promising candidate for further exploration in this context. Its unique structural motifs provide a rich framework for medicinal chemists to explore structure-activity relationships (SAR) and optimize pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The carboxaldehyde group can be readily converted into esters or amides, which are common pharmacophores in drug design. Furthermore, the presence of both an amine and a cyano group allows for diverse chemical modifications, enabling the creation of libraries of derivatives with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desirable therapeutic profiles.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde. Molecular modeling techniques, such as molecular dynamics (MD) simulations and quantum mechanical calculations, can be employed to predict binding modes and affinities between this compound and potential biological targets. These computational approaches complement traditional experimental methods and accelerate the drug discovery process by providing insights into molecular interactions at an atomic level.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This substituent has been widely used in medicinal chemistry to improve pharmacokinetic properties of drug candidates. The electron-withdrawing nature of the difluoromethyl group can also influence electronic distributions across the molecule, affecting its reactivity and selectivity in biological systems. Such features make 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde an attractive starting point for designing molecules with enhanced therapeutic efficacy.

Current research efforts are focused on leveraging this compound as a building block for novel therapeutics. For instance, studies have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine scaffold is particularly well-suited for targeting kinases due to its ability to mimic ATP binding pockets in these enzymes. By incorporating additional functional groups that interact with key residues in kinase active sites, researchers aim to develop highly specific inhibitors with minimal off-target effects.

Another area of interest is the use of 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde in designing antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the development of novel antimicrobial strategies. Pyridine derivatives have shown promise in this context due to their ability to disrupt essential bacterial processes such as DNA replication and protein synthesis. The unique structural features of this compound may enable it to interact with bacterial targets in ways that conventional antibiotics do not, offering new avenues for combating infections.

The synthesis of 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde presents an interesting challenge for organic chemists. Given its complex structure, multi-step synthetic routes are typically employed to achieve high yields and purity. Common strategies include nucleophilic addition reactions at the carboxaldehyde group followed by functionalization at other positions on the pyridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for preclinical studies.

In conclusion,3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804418-61-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in next-generation therapeutics.